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Compound of Interest

Compound Name: Chinomethionate

Cat. No.: B1668619 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of Chinomethionate, including detailed

operational and disposal plans.

Chemical Identifier:

Name: Chinomethionate (also known as Oxythioquinox)

CAS Number: 2439-01-2

Molecular Formula: C₁₀H₆N₂OS₂

Hazard Summary
Chinomethionate is a hazardous substance that requires careful handling to mitigate risks.

Key hazards include:

Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[1]

Irritation: Causes serious eye irritation and may cause an allergic skin reaction.[1][2]

Systemic Effects: Suspected of damaging fertility and may cause damage to organs through

prolonged or repeated exposure.[1][2]
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Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]

Quantitative Exposure and Protection Data
While specific occupational exposure limits (OELs) such as OSHA Permissible Exposure Limits

(PELs) or ACGIH Threshold Limit Values (TLVs) for Chinomethionate are not readily available

in public databases, a conservative approach to handling is essential. The absence of

established limits necessitates adherence to the most stringent safety protocols. Similarly,

specific breakthrough times for glove materials are not widely published; therefore, glove

selection should be based on the general resistance of materials to organosulfur compounds

and should be replaced immediately upon any sign of contamination or degradation.

Parameter Value/Recommendation Source/Rationale

Occupational Exposure Limit

(OEL)

Not established. Adhere to the

principle of As Low As

Reasonably Practicable

(ALARP).

Based on a review of OSHA,

NIOSH, and ACGIH public

data.[3][4]

Glove Material
Nitrile or Neoprene (double-

gloving recommended).

General recommendation for

handling pesticides and

organosulfur compounds.[5][6]

Glove Breakthrough Time

Data not available. Inspect

gloves frequently and replace

immediately after splash or

every 1-2 hours of continuous

use.

Precautionary principle due to

lack of specific data.[7][8]

Respiratory Protection

NIOSH-approved respirator

with organic vapor cartridges

and particulate filter (P100). A

full-face respirator is required if

exposure limits are exceeded

or if there is a risk of eye

irritation.

Based on the potential for

inhalation toxicity and eye

irritation.[9]
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This step-by-step guide outlines the procedures for safely handling Chinomethionate in a

laboratory setting.

Pre-Handling Preparations
Risk Assessment: Conduct a thorough risk assessment for the specific procedures involving

Chinomethionate.

Designated Area: All work with Chinomethionate must be conducted in a designated area,

such as a certified chemical fume hood, to minimize exposure.

Gather Materials: Ensure all necessary equipment, including PPE, spill kits, and waste

containers, are readily available before starting work.

PPE Donning: Put on all required personal protective equipment:

Safety goggles or a full-face shield.[9]

Chemical-resistant gloves (nitrile or neoprene, consider double-gloving).[9]

A lab coat or chemical-resistant apron.[5]

A NIOSH-approved respirator appropriate for organic vapors and particulates.[9]

Handling Procedures
Ventilation: All manipulations of Chinomethionate, especially of the solid form, must be

performed in a well-ventilated area, preferably a chemical fume hood, to prevent the

formation and inhalation of dust and aerosols.[9]

Avoid Contact: Take extreme care to avoid contact with skin and eyes.[9]

Weighing: If weighing the solid compound, do so in a ventilated balance enclosure or a fume

hood to contain any dust.

Solution Preparation: When preparing solutions, add the solid Chinomethionate to the

solvent slowly to avoid splashing.
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Preventing Static Discharge: Use non-sparking tools and ensure equipment is properly

grounded to prevent fire, as dusts can be flammable.[9]

Post-Handling Procedures
Decontamination: Thoroughly decontaminate all surfaces and equipment that came into

contact with Chinomethionate using an appropriate solvent and cleaning agent.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Remove

gloves last and wash hands thoroughly with soap and water immediately after.

Storage: Store Chinomethionate in a tightly sealed, properly labeled container in a cool, dry,

and well-ventilated area, away from incompatible materials.[9] The storage area should be

secure and accessible only to authorized personnel.[9]

Disposal Plan
Proper disposal of Chinomethionate and associated waste is critical to protect human health

and the environment.

Waste Segregation and Collection
Waste Streams: Segregate Chinomethionate waste into the following streams:

Solid Waste: Unused Chinomethionate, contaminated lab debris (e.g., weigh boats,

paper towels).

Liquid Waste: Contaminated solvents and solutions.

Sharps: Contaminated needles, scalpels, or other sharp objects.

Contaminated PPE: Used gloves, lab coats, and respirator cartridges.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste -

Chinomethionate" and include the appropriate hazard pictograms.

Disposal Procedures
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Licensed Disposal: All Chinomethionate waste must be disposed of through a licensed

chemical waste disposal company.[9] Do not dispose of Chinomethionate down the drain or

with regular laboratory trash.[2]

Container Management:

Ensure waste containers are compatible with the waste they are holding and are kept

securely closed.

For empty containers of pure Chinomethionate, triple-rinse with a suitable solvent. The

rinsate must be collected and disposed of as hazardous liquid waste.[2]

Spill Management:

In case of a spill, evacuate the area and prevent others from entering.

Wearing appropriate PPE, contain the spill using a chemical spill kit with absorbent

materials.

Collect the absorbed material into a labeled hazardous waste container.

Decontaminate the spill area thoroughly.

Visual Workflow for Handling Chinomethionate
The following diagram illustrates the key steps and decision points in the safe handling and

disposal of Chinomethionate.
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Workflow for Safe Handling of Chinomethionate

1. Preparation

2. Handling

3. Post-Handling & Decontamination 4. Waste Disposal

Start: Procedure with Chinomethionate

Conduct Risk Assessment

Gather PPE, Spill Kit, Waste Containers

Don Appropriate PPE

Work in Chemical Fume Hood

Weigh Solid / Prepare Solution

Perform Experiment

Decontaminate Equipment & Surfaces Segregate Waste Streams (Solid, Liquid, PPE)

Doff PPE Correctly

Wash Hands Thoroughly

Store Chinomethionate Securely

Label Hazardous Waste Containers

Arrange for Licensed Chemical Waste Disposal

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Chinomethionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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